Cas no 306934-88-3 ((6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine)

• Product Name: (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine
• CAS No: 306934-88-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 300069
• PubChem ID: 2779911
• Update Time: 2025-05-22

(6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin-8-methanamine,6-fluoro-
• (6-Fluoro-2,4-Dihydro-1,3-Benzodioxin-8-Yl)Methanamine
• (6-fluoro-4H-1,3-benzodioxin-8-yl)methylamine
• AC1MCWM7
• AC1Q53TH
• CTK4G5604
• MolPort-001-774-057
• SBB090032
• STOCK7S-08705
• SureCN1467720
• 306934-88-3
• CS-0286022
• 4H-1,3-Benzodioxin-8-methanamine, 6-fluoro-
• FT-0604837
• AKOS005720751
• (6-Fluoro-4H-1,3-benZodioxen-8-yl)methylamine
• DTXSID60381600
• JNFVSJNYOFOUDD-UHFFFAOYSA-N
• C-(6-fluoro-4H-benzo[1,3]dioxin-8-yl)-methylamine
• EN300-148015
• (6-Fluoro-4H-benzo[d][1,3]dioxin-8-yl)methanamine
• (6-fluoro-4H-1,3-benzodioxin-8-yl)methanamine
• MFCD02677704
• SCHEMBL1467720
• (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine, AldrichCPR
• (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine

• Inchi： 1S/C9H10FNO2/c10-8-1-6(3-11)9-7(2-8)4-12-5-13-9/h1-2H,3-5,11H2
• InChI Key： JNFVSJNYOFOUDD-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C2=C(C=1)COCO2

Computed Properties

• Exact Mass: 183.0696
• Monoisotopic Mass: 183.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 51℃
• Boiling Point: 314.2±42.0 °C at 760 mmHg
• Flash Point: 143.8±27.9 °C
• Refractive Index: 1.55
• PSA: 44.48
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine

Comprehensive Guide to (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine (CAS No. 306934-88-3): Properties, Applications, and Market Insights

(6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine (CAS No. 306934-88-3) is a specialized fluorinated benzodioxin derivative with growing interest in pharmaceutical and agrochemical research. This compound, featuring a unique 1,3-benzodioxin core with a fluorine substituent and methanamine functional group, exhibits distinct chemical properties that make it valuable for various applications. Researchers are particularly interested in its structural versatility and potential as a building block for more complex molecules.

The molecular structure of (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine combines aromatic character with heterocyclic features, creating opportunities for hydrogen bonding and molecular interactions. Its fluorine atom at the 6-position significantly influences the compound's electronic distribution, potentially enhancing its bioavailability and metabolic stability in biological systems. These characteristics have led to increased exploration of this compound in medicinal chemistry applications, particularly in the development of central nervous system (CNS) targeting molecules.

Recent studies highlight the potential of 306934-88-3 as a precursor for neuroactive compounds, with researchers investigating its utility in designing molecules that interact with specific neurotransmitter systems. The compound's benzodioxin scaffold is particularly attractive for drug discovery due to its ability to modulate various biological targets while maintaining favorable pharmacokinetic properties. Pharmaceutical companies are increasingly including this structural motif in their compound libraries for high-throughput screening.

In the agrochemical sector, (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine has shown promise as an intermediate for developing novel crop protection agents. The fluorine substitution pattern in this molecule may contribute to enhanced pesticidal activity and improved environmental stability, addressing current challenges in sustainable agriculture. Researchers are exploring its potential in creating next-generation fungicides with reduced ecological impact.

The synthesis of CAS 306934-88-3 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high chemical purity and yield optimization. Modern synthetic approaches emphasize green chemistry principles, utilizing catalytic methods and atom-efficient processes to minimize waste generation. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis to verify its structural integrity.

Market demand for (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine has been steadily increasing, driven by its applications in life sciences research and specialty chemical development. Suppliers are responding to this demand by improving manufacturing scalability while maintaining strict quality control standards. The compound's price point reflects its high purity requirements and the complexity of its synthesis, making it a premium product in the fine chemicals market.

Safety considerations for handling 306934-88-3 follow standard laboratory protocols for amine-containing compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this material. Storage typically requires cool, dry conditions in tightly sealed containers to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

Future research directions for (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine include exploring its potential in material science applications, particularly in the development of functional polymers and advanced coatings. The compound's unique electronic properties make it an interesting candidate for organic electronic materials, with potential applications in optoelectronic devices. Additionally, its structural motif is being investigated for supramolecular chemistry applications, where it may serve as a building block for molecular recognition systems.

For researchers seeking high-quality (6-Fluoro-4H-1,3-benzodioxin-8-yl)methanamine, it's essential to source the compound from reputable suppliers who provide comprehensive analytical documentation. Many manufacturers now offer custom synthesis services for derivatives of this core structure, enabling rapid exploration of structure-activity relationships in drug discovery programs. The growing availability of this compound through chemical catalog suppliers has significantly accelerated research in this area.

In conclusion, CAS 306934-88-3 represents an important chemical intermediate with diverse applications across multiple scientific disciplines. Its unique combination of fluorine substitution and benzodioxin architecture offers researchers a versatile platform for developing novel compounds with potentially valuable properties. As understanding of this molecule's capabilities continues to grow, its importance in both pharmaceutical development and specialty chemical synthesis is expected to increase significantly in the coming years.